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Compound of Interest

Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 1-Naphthylacetonitrile (CAS No. 132-75-2). It includes detailed experimental
protocols, reactivity information, and safety considerations, presented in a format tailored for
researchers and professionals in the fields of chemistry and drug development.

Core Chemical and Physical Properties

1-Naphthylacetonitrile is an organic compound featuring a naphthalene ring substituted with
an acetonitrile group.[1] It typically appears as a white to yellow or pale cream solid, which may
also be found as a crystalline powder or a fused solid.[2][3] This compound serves as a crucial
intermediate in various organic syntheses, particularly in the pharmaceutical and fine chemical
industries.[1][4]

Quantitative Data Summary

The key physical and chemical properties of 1-Naphthylacetonitrile are summarized in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b090670?utm_src=pdf-interest
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://cymitquimica.com/cas/132-75-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4416463.htm
https://www.thermofisher.com/order/catalog/product/L06696.06
https://cymitquimica.com/cas/132-75-2/
https://www.nbinno.com/article/pharmaceutical-intermediates/1-naphthylacetonitrile-properties-safety-industrial-significance-bg
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C12HoN [2][5]
Molecular Weight 167.21 g/mol [2][5]
Melting Point 33-35°C [21[6]1[7]
Boiling Point 191-194 °C at 18 mmHg [21[61[7]
Density ~1.111 g/cm3 (rough estimate) [2][8]
Refractive Index (n2°/D) 1.6192 [2][6]117]
Flash Point >230 °F (>110 °C) [2][9]
Insoluble in water.[2][6]
Soluble in organic solvents like
chloroform (sparingly),
Solubility ) (sp g.y) [11[2][6]
dichloromethane (slightly),
methanol (slightly), ethanol,
and acetone.[1][2]
LogP (Octanol/Water Partition
2.68 [10]

Coefficient)

Spectroscopic Profile

Spectroscopic data is essential for the identification and characterization of 1-

Naphthylacetonitrile.
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Spectroscopy

Key Features and
Observations

Source(s)

1H NMR

Spectra available for 1-
Naphthylacetonitrile.[11]
Aromatic protons of the
naphthalene ring are expected
in the range of 7.0-9.0 ppm.
The methylene protons (-CHz-)
adjacent to the nitrile and the
aromatic ring would likely
appear further downfield than
a typical alkane due to
deshielding effects, expected
around 3.5-4.5 ppm.[12]

[11][12]

13C NMR

Spectra available.[5] The
carbon of the nitrile group (-
C=N) typically appears in the
range of 115-125 ppm.
Aromatic carbons of the
naphthalene ring will be in the
aromatic region (120-150
ppm), and the methylene
carbon (-CHz-) would be

expected in the range of 20-30
ppm.

[5]
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An FTIR spectrum is available.
[5] A sharp, medium-intensity
peak characteristic of the nitrile
(-C=N) stretch is expected
around 2240-2260 cm~1.
Infrared (IR) Spectroscopy Aromatic C-H stretching [5]
vibrations are anticipated just
above 3000 cm~1, and C=C
stretching vibrations for the
aromatic ring will be in the
1400-1600 cm~1 region.

GC-MS data is available.[5]
The molecular ion peak (M*) is
expected at m/z 167.[5]
Common fragmentation

Mass Spectrometry (MS) ) [5]
patterns may involve the loss
of the cyanide radical or
rearrangements of the

naphthylmethyl cation.

Reactivity, Stability, and Handling

Stability: 1-Naphthylacetonitrile is stable under normal temperatures and pressures.[13]

Reactivity: The reactivity of 1-Naphthylacetonitrile is primarily dictated by the nitrile functional
group and the aromatic naphthalene ring system.

« Nitrile Group: The nitrile group can undergo nucleophilic addition reactions. For instance, it
can be hydrolyzed under acidic or basic conditions to form 1-naphthylacetic acid or its
corresponding amide. It can also be reduced to form 2-(1-naphthyl)ethanamine.

e Aromatic Ring: The naphthalene ring can undergo electrophilic substitution reactions,
although the conditions need to be carefully controlled to avoid side reactions.

Incompatibilities: It is incompatible with strong oxidizing agents, strong reducing agents, strong
acids, and strong bases.[13]
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Hazardous Decomposition Products: Upon combustion, it may produce nitrogen oxides, carbon
monoxide, carbon dioxide, and other irritating and toxic fumes and gases.[13]

Experimental Protocols
Synthesis of 1-Naphthylacetonitrile

A common method for the synthesis of 1-Naphthylacetonitrile is via the nucleophilic
substitution of 1-chloromethylnaphthalene with sodium cyanide.[2][6]

Materials and Reagents:

1-Chloromethylnaphthalene (6959)

Sodium Cyanide (3509)

Methanol (1500ml)

Water (475ml)

Procedure:

Combine 695¢g of 1-chloromethylnaphthalene, 1500ml of methanol, 475ml of water, and 350g
of sodium cyanide in a suitable reaction vessel.[2][6]

o Heat the mixture to reflux while stirring.[2][6]

e Maintain the reaction at reflux for 2 hours.[2][6]

 After the reaction is complete, evaporate approximately 1300ml of methanol.[2][6]
e Cool the remaining reaction mixture.[2][6]

e Wash the product with water until it is neutral.[2][6]

e The expected yield is approximately 670-680g of 1-Naphthylacetonitrile.[2][6]

Purification
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Recrystallization is a common method for the purification of solid organic compounds. While
the synthesis protocol above yields a product that is washed to neutrality, further purification for
analytical purposes can be achieved by recrystallization from a suitable solvent system, such
as a toluene-hexane mixture.[14]

Safety and Hazard Information

1-Naphthylacetonitrile is considered hazardous and should be handled with appropriate
safety precautions.[4][5]

Hazard Classifications:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[5][15]

Skin Corrosion/Irritation: Causes skin irritation.[5][15]

Eye Damage/Irritation: Causes serious eye irritation.[5][15]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5]
Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
[13][15]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[13][15]

o Respiratory Protection: Use with adequate ventilation. If dust is generated, a NIOSH/MSHA-
approved respirator is recommended.[13][15]

Handling and Storage:
e Wash thoroughly after handling.[13]

o Store in a cool, dry, well-ventilated area in a tightly closed container.[13]
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o Keep away from incompatible substances.[13]

Applications in Research and Drug Development

1-Naphthylacetonitrile is a valuable building block in organic synthesis.[2] Its primary
industrial application is as an intermediate in the production of pharmaceuticals and other fine
chemicals.[1][4] A notable example is its use in the synthesis of Agomelatine, a melatonergic
antidepressant.[4] The reactivity of its nitrile and naphthalene components allows for diverse
chemical transformations, making it a versatile precursor in medicinal chemistry.[1] While direct
involvement in specific signaling pathways is not extensively documented for 1-
Naphthylacetonitrile itself, its derivatives, such as naphthyridines, have shown biological
activities including antineoplastic properties by inhibiting pathways like WNT signaling.[16]

Visualizations

The following diagrams, generated using Graphviz, illustrate key logical and experimental
workflows related to 1-Naphthylacetonitrile.
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Synthesis Workflow of 1-Naphthylacetonitrile

Reactants Solvent System

1-Chloromethylnaphthalene Sodium Cyanide M /m

1. Reflux 2h
2. Evaporate Methanol
3. Cool

Workup

Wash with Water

1-Naphthylacetonitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Naphthylacetonitrile.
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Key Reactivity of 1-Naphthylacetonitrile

1-Naphthylacetonitrile

Hydrolysis Reduction
(HsO* or OH") (e.g., LiAIH4)

1-Naphthylacetic Acid 2-(1-Naphthyl)ethanamine

Click to download full resolution via product page

Caption: Key reactions of the nitrile group in 1-Naphthylacetonitrile.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b090670?utm_src=pdf-body-img
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Role as a Pharmaceutical Intermediate

1-Naphthylacetonitrile
(Starting Material)

Multi-Step Chemical Synthesis

Active Pharmaceutical Ingredient
(e.g., Agomelatine)

Final Drug Product
(e.g., Antidepressant)

Click to download full resolution via product page

Caption: Role of 1-Naphthylacetonitrile as a building block in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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